(1S)-4α-Ethenyl-2α-hydroxy-3β-[1-(hydroxymethyl)ethenyl]-6α-[[2-(hydroxymethyl)-1-oxo-2-propenyl]oxy
(1S)-4α-Ethenyl-2α-hydroxy-3β-[1-(hydroxymethyl)ethenyl]-6α-[[2-(hydroxymethyl)-1-oxo-2-propenyl]oxy
Brand Name:
Vulcanchem
CAS No.:
105242-48-6
VCID:
VC0033943
InChI:
InChI=1S/C20H28O7/c1-7-20(5)8-14(27-18(24)12(3)10-22)15(13(4)19(25)26-6)17(23)16(20)11(2)9-21/h7,14-17,21-23H,1-4,8-10H2,5-6H3/t14-,15+,16+,17-,20+/m0/s1
SMILES:
CC1(CC(C(C(C1C(=C)CO)O)C(=C)C(=O)OC)OC(=O)C(=C)CO)C=C
Molecular Formula:
C20H28O7
Molecular Weight:
380.4 g/mol
(1S)-4α-Ethenyl-2α-hydroxy-3β-[1-(hydroxymethyl)ethenyl]-6α-[[2-(hydroxymethyl)-1-oxo-2-propenyl]oxy
CAS No.: 105242-48-6
Main Products
VCID: VC0033943
Molecular Formula: C20H28O7
Molecular Weight: 380.4 g/mol
![(1S)-4α-Ethenyl-2α-hydroxy-3β-[1-(hydroxymethyl)ethenyl]-6α-[[2-(hydroxymethyl)-1-oxo-2-propenyl]oxy - 105242-48-6](/images/no_structure.jpg)
| CAS No. | 105242-48-6 |
|---|---|
| Product Name | (1S)-4α-Ethenyl-2α-hydroxy-3β-[1-(hydroxymethyl)ethenyl]-6α-[[2-(hydroxymethyl)-1-oxo-2-propenyl]oxy |
| Molecular Formula | C20H28O7 |
| Molecular Weight | 380.4 g/mol |
| IUPAC Name | [(1S,2S,3R,4R,5S)-5-ethenyl-3-hydroxy-4-(3-hydroxyprop-1-en-2-yl)-2-(3-methoxy-3-oxoprop-1-en-2-yl)-5-methylcyclohexyl] 2-(hydroxymethyl)prop-2-enoate |
| Standard InChI | InChI=1S/C20H28O7/c1-7-20(5)8-14(27-18(24)12(3)10-22)15(13(4)19(25)26-6)17(23)16(20)11(2)9-21/h7,14-17,21-23H,1-4,8-10H2,5-6H3/t14-,15+,16+,17-,20+/m0/s1 |
| Standard InChIKey | HHUHNVIGEYMOJY-HAJKQMQPSA-N |
| Isomeric SMILES | C[C@]1(C[C@@H]([C@H]([C@@H]([C@H]1C(=C)CO)O)C(=C)C(=O)OC)OC(=O)C(=C)CO)C=C |
| SMILES | CC1(CC(C(C(C1C(=C)CO)O)C(=C)C(=O)OC)OC(=O)C(=C)CO)C=C |
| Canonical SMILES | CC1(CC(C(C(C1C(=C)CO)O)C(=C)C(=O)OC)OC(=O)C(=C)CO)C=C |
| PubChem Compound | 13891365 |
| Last Modified | Nov 11 2021 |
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